(1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid

• IUPAC Name: (1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• InChI: InChI=1S/C6H9NO2/c8-6(9)5-4-1-3(4)2-7-5/h3-5,7H,1-2H2,(H,8,9)/t3-,4-,5+/m1/s1
• InChI Key: JBDOTWVUXVXVDR-WDCZJNDASA-N
• Canonical SMILES: C1C2C1C(NC2)C(=O)O
• Isomeric SMILES: C1[C@H]2[C@@H]1[C@H](NC2)C(=O)O
• Molecular Formula: C6H9NO2
• DSSTOX Substance ID: DTXSID90454134
• Molecular Weight: 127.14 g/mol
• CAS No.: 33294-81-4, 22255-16-9

Description

(1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid is a useful research compound. Its molecular formula is C6H9NO2 and its molecular weight is 127.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• A scalable and stereoselective synthesis method for a derivative of (1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid was developed, highlighting its importance in synthetic chemistry (Wang et al., 2013). This synthesis approach is crucial for the production of this compound in sufficient quantities for research and potential applications.
• The compound has been utilized in the efficient synthesis of key chiral bicyclic proline fragments, employed in constructing potent drugs like boceprevir, an anti-HCV drug (Kallam et al., 2017). This showcases its role in the development of therapeutics.

Biological Applications

• There is evidence of this compound being used in the development of non-narcotic analgesic agents (Epstein et al., 1981). Such applications underscore its potential in creating new classes of pain relief medications.

Material Science and Other Applications

• Its derivatives have been explored in various material science applications, such as the development of novel materials and catalysts. The compound's unique structure makes it suitable for diverse applications beyond the pharmaceutical industry (Jimeno et al., 2011).

Mechanism of Action

The compound is a key intermediate used in the preparation of the hepatitis C virus (HCV) protease inhibitor. Specifically, it is an inhibitor of the HCV NS3/NS4a serine protease.

Safety and Hazards

The compound is classified as a warning under the GHS classification. It has hazard statements H315, H319, and H332, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The compound has potential applications in the field of medicinal chemistry and drug discovery. It is a key intermediate in the synthesis of drugs for treating hepatitis C and related disorders. There is ongoing research to develop new, novel methods of making such antagonists.

Synthesis routes and methods

Procedure details

0.9 g of IV prepared in experiment (c) was refluxed for 16 hours in t-butanol containing 0.5 g potassium. The reaction mixture was allowed to cool, the solvent was evaporated under reduced pressure and the residue was poured into 20 ml of water. Dilute (4 N) hydrochloric acid was added until the solution was acidic and then extracted thrice with methylene chloride. The water layer was then passed over a column filled with Dowex 50W-X8 ion-exchange resin. Eluting the resin with ammonium hydroxide then gave the cis isomer of 3-azabicyclo(3.1.0)hexane-2-carboxylic acid.